![molecular formula C9H18Cl2N4 B6216653 1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride CAS No. 2742659-68-1](/img/no-structure.png)
1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride
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Overview
Description
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride involves the reaction of cyclohexyl azide with propargylamine followed by reduction of the resulting alkyne with hydrogen gas in the presence of a palladium catalyst. The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Cyclohexyl azide", "Propargylamine", "Hydrogen gas", "Palladium catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclohexyl azide is reacted with propargylamine in the presence of a copper catalyst to form 1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine.", "Step 2: The resulting alkyne is reduced with hydrogen gas in the presence of a palladium catalyst to form the corresponding amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of 1-(1-cyclohexyl-1H-1,2,3-triazol-4-yl)methanamine." ] } | |
CAS No. |
2742659-68-1 |
Molecular Formula |
C9H18Cl2N4 |
Molecular Weight |
253.2 |
Purity |
95 |
Origin of Product |
United States |
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